Cas no 53467-20-2 (2-(benzyloxy)-5-[(2,4-dimethyl-5,8-dioxo-5,8-dihydroquinolin-6-yl)amino]-N,N-diethylbenzamide)

2-(benzyloxy)-5-[(2,4-dimethyl-5,8-dioxo-5,8-dihydroquinolin-6-yl)amino]-N,N-diethylbenzamide structure
53467-20-2 structure
Product name:2-(benzyloxy)-5-[(2,4-dimethyl-5,8-dioxo-5,8-dihydroquinolin-6-yl)amino]-N,N-diethylbenzamide
CAS No:53467-20-2
MF:C29H29N3O4
MW:483.558267354965
CID:938600
PubChem ID:298062

2-(benzyloxy)-5-[(2,4-dimethyl-5,8-dioxo-5,8-dihydroquinolin-6-yl)amino]-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-(benzyloxy)-5-[(2,4-dimethyl-5,8-dioxo-5,8-dihydroquinolin-6-yl)amino]-N,N-diethylbenzamide
    • 5-[(2,4-dimethyl-5,8-dioxoquinolin-6-yl)amino]-N,N-diethyl-2-phenylmethoxybenzamide
    • AC1L6SKN
    • Benzamide,8-dihydro-2,4-dimethyl-5,8-dioxo-6- quinolinyl)amino]-N,N-diethyl-2-(phenylmethoxy)-
    • NSC169728
    • NSC-169728
    • 53467-20-2
    • DTXSID80305207
    • Inchi: InChI=1S/C29H29N3O4/c1-5-32(6-2)29(35)22-15-21(12-13-25(22)36-17-20-10-8-7-9-11-20)31-23-16-24(33)27-26(28(23)34)18(3)14-19(4)30-27/h7-16,31H,5-6,17H2,1-4H3
    • InChI Key: IRBBBTPQRKIOPV-UHFFFAOYSA-N
    • SMILES: CCN(CC)C(=O)C1=C(C=CC(=C1)NC2=CC(=O)C3=C(C2=O)C(=CC(=N3)C)C)OCC4=CC=CC=C4

Computed Properties

  • Exact Mass: 483.21597
  • Monoisotopic Mass: 483.21580641g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 832
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 88.6Ų

Experimental Properties

  • PSA: 88.6
  • LogP: 5.20740

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